Cas no 853771-92-3 (4-Methoxy-3-(trifluoromethoxy)benzyl bromide)

• Product Name: 4-Methoxy-3-(trifluoromethoxy)benzyl bromide
• CAS No: 853771-92-3
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• CID: 3161383
• PubChem ID: 66523515
• Update Time: 2025-05-24

4-Methoxy-3-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethoxy)benzyl bromide
• 4-(bromomethyl)-1-methoxy-2-(trifluoromethoxy)benzene
• AKOS015957092
• 853771-92-3
• SCHEMBL6358873

• MDL： MFCD18398486
• Inchi： 1S/C9H8BrF3O2/c1-14-7-3-2-6(5-10)4-8(7)15-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： DGEYBNDTSCJDTI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OC(F)(F)F)OC

Computed Properties

• Exact Mass: 283.96598g/mol
• Monoisotopic Mass: 283.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 237.7±35.0 °C at 760 mmHg
• Flash Point: 121.8±10.2 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

4-Methoxy-3-(trifluoromethoxy)benzyl bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methoxy-3-(trifluoromethoxy)benzyl bromide

Comprehensive Overview of 4-Methoxy-3-(trifluoromethoxy)benzyl bromide (CAS No. 853771-92-3): Properties, Applications, and Industry Insights

The chemical compound 4-Methoxy-3-(trifluoromethoxy)benzyl bromide (CAS No. 853771-92-3) is a specialized organic intermediate with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy and trifluoromethoxy functional groups, make it a valuable building block for synthesizing complex molecules. This article delves into its properties, synthesis, applications, and emerging trends, addressing common queries from researchers and industry professionals.

Chemically, 4-Methoxy-3-(trifluoromethoxy)benzyl bromide belongs to the class of benzyl bromides, characterized by its bromomethyl substituent on an aromatic ring. The presence of electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy) groups creates a balanced electronic environment, enhancing its reactivity in nucleophilic substitution reactions. Such properties are critical for its role in constructing heterocyclic compounds and active pharmaceutical ingredients (APIs).

In pharmaceutical applications, this compound is frequently employed in the synthesis of drug candidates targeting central nervous system (CNS) disorders and inflammatory diseases. Researchers highlight its utility in introducing the 4-methoxy-3-(trifluoromethoxy)benzyl moiety into scaffolds, a strategy often explored to improve metabolic stability and bioavailability. Recent studies also suggest its potential in developing covalent inhibitors, a hot topic in drug discovery due to their prolonged therapeutic effects.

The agrochemical industry leverages CAS No. 853771-92-3 for designing crop protection agents. The trifluoromethoxy group is known to enhance lipophilicity, aiding in the penetration of plant cell membranes. This attribute is particularly valuable in formulating next-generation pesticides with improved efficacy and environmental profiles. As sustainability gains traction, innovations in green chemistry are driving demand for intermediates like this compound, which can reduce synthetic steps and waste generation.

From a synthetic perspective, 4-Methoxy-3-(trifluoromethoxy)benzyl bromide is typically prepared via bromination of the corresponding benzyl alcohol or through radical reactions. Advanced purification techniques, such as column chromatography or recrystallization, ensure high purity (>98%), a key requirement for regulatory compliance in end-use industries. Analytical methods like HPLC and NMR are routinely employed for quality control, addressing concerns about impurities that could affect downstream reactions.

Market trends indicate growing interest in fluorinated compounds, driven by their unique physicochemical properties. The trifluoromethoxy group in this bromide aligns with this trend, as it often imparts enhanced stability and selectivity in biological systems. Searches for "fluorinated building blocks" and "high-value intermediates" have surged, reflecting industry demand for versatile reagents like CAS No. 853771-92-3.

Safety and handling of 4-Methoxy-3-(trifluoromethoxy)benzyl bromide require standard precautions for organic bromides, including the use of personal protective equipment (PPE) and well-ventilated workspaces. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation. These protocols align with broader industry shifts toward responsible chemical management.

In conclusion, 4-Methoxy-3-(trifluoromethoxy)benzyl bromide (CAS No. 853771-92-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences and materials engineering, with ongoing research uncovering new possibilities. For laboratories and manufacturers, sourcing high-quality batches from reputable suppliers remains pivotal to ensuring consistent performance in cutting-edge applications.